Cas no 1310385-03-5 (2-Ethoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-Ethoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1310385-03-5
• MF: C₁₃H₂₀BNO₃
• MW: 249.113803863525
• CID: 1033373
• PubChem ID: 42614552
• Update Time: 2025-06-08

2-Ethoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 6-Ethoxypyridine-2-boronic acid pinacol ester
• 6-ETHOXYPYRIDIN-2-YLBORONIC ACID PINACOL ESTER
• 1310385-03-5
• DA-12713
• AKOS015947467
• AB50902
• DTXSID60655156

• MDL： MFCD09607768
• Inchi： 1S/C13H20BNO3/c1-6-16-11-9-7-8-10(15-11)14-17-12(2,3)13(4,5)18-14/h7-9H,6H2,1-5H3
• InChI Key： KRJIWZKGTFCRLI-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(N=2)OCC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 249.15400
• Monoisotopic Mass: 249.1536237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.58000
• LogP: 1.77950

Additional information on 2-Ethoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Comprehensive Overview of 2-Ethoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1310385-03-5)

2-Ethoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1310385-03-5) is a highly versatile boronic ester derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. This compound, characterized by its pyridine core and dioxaborolane functional group, serves as a critical intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology for constructing carbon-carbon bonds in modern chemistry.

The growing demand for boron-containing compounds like 2-Ethoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is driven by their pivotal role in developing targeted therapeutics and advanced materials. Researchers frequently search for "boronic acid derivatives applications" or "pyridine boronic ester synthesis," reflecting the compound's relevance in drug discovery and catalysis. Its stability under ambient conditions and compatibility with diverse reaction conditions make it a preferred choice for high-throughput screening and medicinal chemistry projects.

In the context of green chemistry, 1310385-03-5 aligns with the industry's shift toward sustainable synthesis. Questions like "how to optimize Suzuki coupling with boronic esters" or "eco-friendly boron reagents" highlight user interest in minimizing environmental impact while maintaining efficiency. The compound's low toxicity profile and high purity further enhance its appeal for bioconjugation and proteomics applications.

From a structural perspective, the ethoxy substituent on the pyridine ring enhances solubility in organic solvents, while the tetramethyl dioxaborolane moiety ensures robust stability during storage and handling. This balance of properties addresses common queries such as "best practices for handling air-sensitive boronic esters" and "solvent compatibility of pyridine boronate," underscoring its practicality in industrial and academic labs alike.

Emerging trends in AI-driven drug design have also spotlighted CAS 1310385-03-5, as computational models increasingly rely on boron-based building blocks for virtual screening. Searches for "machine learning in boronic acid compound selection" or "predictive modeling for cross-coupling yields" reflect this intersection of cheminformatics and synthetic chemistry. The compound's well-defined spectroscopic signatures (e.g., ¹¹B NMR) further facilitate its integration into automated reaction platforms.

In summary, 2-Ethoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine exemplifies the synergy between structural ingenuity and functional adaptability. Its broad utility—from enabling C–H functionalization strategies to advancing therapeutic candidate optimization—positions it as a staple in contemporary chemical research. As innovation accelerates in precision medicine and smart materials, this compound will undoubtedly remain at the forefront of scientific inquiry.